Cas no 1368155-47-8 (5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one
• CAS No: 1368155-47-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD22059926
• CID: 5159788
• Update Time: 2025-08-03

5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-
• 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one

• MDL： MFCD22059926
• Inchi： 1S/C8H12N4O2/c1-11-7(2-3-10-11)12-5-6(4-9)14-8(12)13/h2-3,6H,4-5,9H2,1H3
• InChI Key： GMQBZFKHGWDZQS-UHFFFAOYSA-N
• SMILES： O1C(CN)CN(C2N(C)N=CC=2)C1=O

Additional information on 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 1368155-47-8)

The compound 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 1368155-47-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive oxazolidinone core, coupled with a pyrazole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in the development of antimicrobial agents and central nervous system (CNS) therapeutics.

In recent years, the demand for heterocyclic compounds like 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one has surged due to their versatility in drug design. The oxazolidinone scaffold is known for its role in inhibiting bacterial protein synthesis, making it a valuable template for antibiotic development. Meanwhile, the pyrazole ring is a common feature in many anti-inflammatory and anticonvulsant drugs, further enhancing the compound's pharmacological profile.

One of the most frequently searched questions in the scientific community is: "What are the synthetic routes for 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group interconversion, to achieve the desired structure. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and efficiency.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors in its application. Studies have shown that 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one exhibits moderate solubility in polar solvents, which is advantageous for formulation development. Its logP value and hydrogen bonding capacity suggest favorable membrane permeability, a key attribute for CNS-targeted drugs.

Another hot topic in the field is the structure-activity relationship (SAR) of oxazolidinone derivatives. Researchers are investigating how modifications to the aminomethyl or pyrazole groups affect the compound's biological activity. For instance, introducing electron-withdrawing substituents on the pyrazole ring has been shown to enhance antimicrobial potency, while N-methylation can influence metabolic stability.

From a green chemistry perspective, the synthesis of 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one aligns with the growing trend toward sustainable drug development. Efforts are underway to minimize waste and reduce the use of hazardous reagents in its production. This approach not only addresses environmental concerns but also complies with stringent regulatory guidelines for pharmaceutical manufacturing.

In conclusion, 5-(aminomethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 1368155-47-8) represents a fascinating area of research with broad implications for drug discovery. Its unique structural features and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its properties and synthetic pathways, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.